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Compound of Interest

Compound Name: BMS-665053

Cat. No.: B606241 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for laboratory personnel handling the corticotropin-releasing factor-1 (CRF1) receptor

antagonist, BMS-665053. Adherence to these protocols is essential for ensuring personal

safety and maintaining experimental integrity.

BMS-665053 is a potent, selective, and orally bioavailable pyrazinone-containing antagonist of

the CRF1 receptor.[1][2] While specific hazard data for this compound is not readily available,

its nature as a bioactive small molecule necessitates stringent handling procedures to minimize

exposure risk. The following guidelines are based on best practices for managing research

chemicals of this class.

Key Compound Information
A summary of the essential chemical and storage data for BMS-665053 is provided below.
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Property Value Source

Chemical Name

(S)-5-Chloro-1-(1-

cyclopropylethyl)-3-(2,6-

dichloro-4-

(difluoromethoxy)phenylamino)

-pyrazin-2(1H)-one

Sigma-Aldrich

CAS Number 1173435-64-7 Sigma-Aldrich[1]

Molecular Formula C16H14Cl3F2N3O2 Sigma-Aldrich[1]

Molecular Weight 424.66 g/mol Sigma-Aldrich[1]

Appearance White to light brown powder Sigma-Aldrich[1]

Storage Temperature Room temperature
Sigma-Aldrich,

MedchemExpress[1][2]

Solubility DMSO (20 mg/mL, clear) Sigma-Aldrich[1]

Storage Class 13 - Non Combustible Solids Sigma-Aldrich[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory for all personnel handling BMS-665053 in solid or solution

form. This represents a standard Level D protection, suitable for nuisance contamination risk.

[3]
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PPE Category Item Specification

Eye Protection
Safety glasses or chemical

splash goggles
ANSI Z87.1-compliant

Hand Protection Nitrile gloves Chemical-resistant, disposable

Body Protection Laboratory coat Full-length, buttoned

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

certified respirator if creating

aerosols or handling large

quantities.

NIOSH-approved, as needed

Operational and Disposal Plans
A systematic approach to handling BMS-665053 from receipt to disposal is critical for safety.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the compound name and CAS number on the label match the order

details.

Storage: Store the container in a designated, well-ventilated area at room temperature, away

from incompatible materials.[1][2]

Handling and Experimental Use
Preparation: Before handling, ensure the work area (e.g., chemical fume hood, balance

enclosure) is clean and uncluttered. Don all required PPE.

Weighing:

Perform all weighing operations within a balance enclosure or a chemical fume hood to

minimize the risk of inhaling fine powder.
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Use a dedicated, clean spatula for transferring the solid compound.

Close the primary container immediately after dispensing.

Dissolution:

Add the solvent (e.g., DMSO) to the weighed compound slowly and carefully to avoid

splashing.

If necessary, sonicate or vortex the mixture to ensure complete dissolution. Keep the vial

capped during this process.

Post-Handling:

Clean all equipment and the work surface thoroughly after use.

Dispose of all contaminated disposables as chemical waste.

Remove gloves and lab coat before leaving the laboratory area. Wash hands thoroughly

with soap and water.

Disposal Plan
Solid Waste: All disposable materials that have come into contact with BMS-665053,

including pipette tips, microfuge tubes, and gloves, must be disposed of in a designated

hazardous chemical waste container.

Liquid Waste: Unused solutions of BMS-665053 should be collected in a clearly labeled

hazardous waste container for liquid organic waste. Do not pour down the drain.

Empty Containers: The original container, once empty, should be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone). The rinsate should be collected as hazardous liquid waste.

The rinsed container can then be disposed of as non-hazardous waste.

Safe Handling Workflow
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Caption: Workflow for the safe handling of BMS-665053.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BMS-665053 = 98 HPLC 1173435-64-7 [sigmaaldrich.com]

2. medchemexpress.com [medchemexpress.com]

3. 1910.120 App B - General Description and Discussion of the Levels of Protection and
Protective Gear | Occupational Safety and Health Administration [osha.gov]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling BMS-665053]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606241#personal-protective-equipment-for-handling-
bms-665053]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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